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Compound of Interest

Compound Name: Boc-Hse(Me)-OH

CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Executive Summary
Boc-Hse(Me)-OH (L-2-amino-4-methoxybutanoic acid) is a critical peptidomimetic building

block, often utilized as an isostere of Methionine (Met) where the sulfur atom is replaced by

oxygen. This substitution increases oxidative stability while maintaining similar steric volume.

Unlike free homoserine, which undergoes rapid acid-catalyzed lactonization to form

homoserine lactone, the O-methyl ether side chain of Boc-Hse(Me)-OH renders the molecule

stable against cyclization during standard coupling cycles.

However, the efficient incorporation of this residue requires careful selection of activation

methods to balance coupling speed, cost, and racemization suppression.[1] This guide

provides detailed, validated protocols for three distinct activation chemistries: Carbodiimide

(DCC), Aminium (HBTU), and Azabenzotriazole (HATU).

Chemical Background & Challenges[2][3][4][5][6]
The Molecule[7]

Chemical Name: N-α-t-Butoxycarbonyl-O-methyl-L-homoserine
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Structure: Boc-NH-CH(CH₂CH₂OCH₃)-COOH

Significance: The methoxy side chain (

) acts as a non-oxidizable surrogate for the methionine thioether (

).

Salt Form Warning: This reagent is frequently supplied as a Dicyclohexylammonium (DCHA)

salt to ensure shelf stability. Critical Step: You must convert the DCHA salt to the free acid

prior to DCC activation to prevent the formation of insoluble salts or stoichiometry errors.

Activation Challenges
Lactonization: While the methyl ether protects against lactonization, harsh activation

conditions (excessive heat or prolonged activation without a nucleophile) can theoretically

induce ether cleavage or side-chain elimination in sensitive sequences.

Racemization: As a urethane-protected (Boc) amino acid, racemization is generally low.

However, the use of strong bases (e.g., DBU or excess DIEA) during HBTU/HATU activation

can promote

-proton abstraction.

Sterics: The side chain is linear and unbranched at the

-carbon, possessing steric properties similar to Methionine. It is not considered a "difficult"
coupling sterically, allowing for standard coupling times.

Decision Matrix: Selecting the Right Method
The following diagram illustrates the logical flow for selecting the appropriate activation strategy

based on your synthesis scale and phase.
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Figure 1: Decision matrix for Boc-Hse(Me)-OH activation strategies.

Comparative Data Analysis
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Feature
Method A:

DCC/HOBt

Method B:

HBTU/DIEA

Method C:

HATU/DIEA

Mechanism
Carbodiimide (forms

O-acylisourea)

Aminium (forms OBt

active ester)

Aminium (forms OAt

active ester)

Reaction Rate Slow (2–12 hours) Fast (15–60 mins) Very Fast (5–30 mins)

Racemization Risk
Moderate (Low if

HOBt added)
Low (if base < 2 eq)

Lowest (Neighboring

group effect)

Byproducts
DCU (Insoluble solid -

filtration required)
Water-soluble urea Water-soluble urea

Cost Efficiency High (Cheapest) Moderate Low (Expensive)

Best Application
Solution phase; Scale-

up (>10g)

Standard SPPS;

Routine synthesis

Valuable peptides;

Macrocyclization

Experimental Protocols
Pre-requisite: Desalting (If using DCHA Salt)
If your Boc-Hse(Me)-OH is supplied as a DCHA salt, perform this before Method A.

Dissolve the salt in EtOAc (10 mL/g).

Wash 3x with 5% KHSO₄ or 10% Citric Acid in a separatory funnel.

Wash 1x with Brine.

Dry organic layer over MgSO₄, filter, and evaporate to yield the viscous oil/foam of the free

acid.

Method A: DCC/HOBt Activation (Solution Phase)
Best for large-scale solution synthesis where filtration of DCU is easy.

Dissolution: Dissolve Boc-Hse(Me)-OH (1.0 eq) and HOBt (1.0 eq) in minimum DCM or DMF

at 0°C (ice bath).
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Activation: Add DCC (1.1 eq) dissolved in a small amount of DCM dropwise.

Reaction: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. A

white precipitate (DCU) will form.

Coupling: Add the amine component (H-Peptide-OR, 1.0 eq) and a base (NMM or TEA, 1.0

eq) if the amine is a salt (e.g., HCl salt).

Completion: Stir for 4–12 hours. Monitor by TLC.

Workup:Crucial Step: Filter off the precipitated DCU. Wash the filtrate with acid/base/brine as

standard.

Method B: HBTU Activation (Standard SPPS)
The workhorse method for Fmoc/Boc solid-phase synthesis.

Stoichiometry: Prepare Boc-Hse(Me)-OH (3.0 eq relative to resin).

Dissolution: Dissolve amino acid and HBTU (2.9 eq) in DMF (approx. 0.1–0.2 M

concentration).

Activation: Add DIEA (Diisopropylethylamine) (6.0 eq).

Note: The solution should turn yellow.[2] If it turns red/brown, check pH (should be basic,

~pH 8-9).

Coupling: Immediately add the activated solution to the resin-bound free amine.

Time: Shake/agitate for 45–60 minutes.

Validation: Perform a Kaiser Test (ninhydrin). If positive (blue beads), re-couple using Method

C.

Method C: HATU Activation (High Efficiency)
Reserved for difficult sequences or when Method B fails.

Stoichiometry: Prepare Boc-Hse(Me)-OH (2.0 eq) and HATU (1.95 eq).
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Dissolution: Dissolve in anhydrous DMF or NMP.

Activation: Add DIEA or TMP (Collidine) (4.0 eq).

Collidine is preferred if racemization is a major concern, though DIEA is standard.

Coupling: Add to resin immediately.

Time: React for 30 minutes. HATU kinetics are significantly faster than HBTU.

Mechanism Note: The pyridine nitrogen in the HATU leaving group (HOAt) provides a

"neighboring group effect," accelerating the reaction and stabilizing the activated ester

against racemization.

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Low Yield (HBTU) Guanidinylation of N-terminus

Reduce HBTU to 0.95 eq

relative to Acid. Ensure excess

Acid/HBTU relative to amine,

but never excess HBTU

relative to Acid.

Precipitate in DMF DCHA Salt not removed
Perform acid wash extraction

(Section 5) before coupling.

Racemization
Base-catalyzed proton

abstraction

Switch from DIEA to Collidine

(TMP). Use HATU. Reduce

activation time.

Slow Coupling Steric hindrance from resin

Switch solvent to NMP.

Increase temperature to 40°C

(Boc is stable, but watch the

Me-ether stability).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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